![molecular formula C18H22N2O4S B4748415 5-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-ethyl-2-methoxybenzamide](/img/structure/B4748415.png)
5-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-ethyl-2-methoxybenzamide
Overview
Description
5-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-ethyl-2-methoxybenzamide, also known as DASAM, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medical research. DASAM is a benzamide derivative that has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 5-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-ethyl-2-methoxybenzamide involves the inhibition of tubulin polymerization, which is essential for cell division. This compound binds to the colchicine binding site of tubulin, preventing the formation of microtubules. This results in the disruption of the cell cycle and ultimately leads to cell death. The mechanism of action of this compound has been extensively studied and provides a basis for further investigation into its potential applications.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit angiogenesis, and modulate the immune response. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-ethyl-2-methoxybenzamide is its ability to inhibit tubulin polymerization, which is essential for cell division. This makes it a promising candidate for further investigation as a potential chemotherapeutic agent. Additionally, the synthesis of this compound has been optimized to achieve high yields and purity, making it a viable option for large-scale production.
However, there are also limitations to the use of this compound in lab experiments. One of the main limitations is its potential toxicity. Studies have shown that this compound can be toxic to normal cells at high concentrations, which may limit its use in vivo. Additionally, the mechanism of action of this compound is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for the investigation of 5-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-ethyl-2-methoxybenzamide. One potential area of investigation is its use as a potential chemotherapeutic agent. Further studies are needed to determine the efficacy and toxicity of this compound in vivo. Additionally, the mechanism of action of this compound needs to be further elucidated to provide a basis for further investigation.
Another potential area of investigation is the use of this compound as a potential anti-inflammatory agent. Studies have shown that this compound has anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory conditions.
Overall, this compound is a promising compound that has gained significant attention in the scientific community due to its potential applications in medical research. Further investigation is needed to fully understand its mechanism of action and potential applications.
Scientific Research Applications
5-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-ethyl-2-methoxybenzamide has been extensively studied for its potential applications in medical research. One of the most promising areas of investigation is its use as a potential anticancer agent. Studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. The mechanism of action of this compound involves the inhibition of tubulin polymerization, which is essential for cell division. This makes this compound a promising candidate for further investigation as a potential chemotherapeutic agent.
properties
IUPAC Name |
5-[(3,4-dimethylphenyl)sulfamoyl]-N-ethyl-2-methoxybenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4S/c1-5-19-18(21)16-11-15(8-9-17(16)24-4)25(22,23)20-14-7-6-12(2)13(3)10-14/h6-11,20H,5H2,1-4H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHKFASUDGCRCCI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC2=CC(=C(C=C2)C)C)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.